Enzymatic kinetic resolution of chiral sulfoxides – an enantiocomplementary approach†

Chemical Communications Pub Date: 2019-08-08 DOI: 10.1039/C9CC05470G

Abstract

A new enzymatic assay for the preparation of chiral sulfoxides that is enantiocomplementary to the known (S)-enantiomer-reducing activity of methionine sulfoxide reductase A (MsrA) is described. To this end, we have utilized the enzyme DMSO reductase (DmsABC), recently discovered by us being highly upregulated in stationary phase E. coli bacteria.

Graphical abstract: Enzymatic kinetic resolution of chiral sulfoxides – an enantiocomplementary approach
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